Cas no 851806-69-4 (1-benzoyl-2-{(2-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole)

• Product name: 1-benzoyl-2-{(2-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
• CAS No: 851806-69-4
• MF: C₁₇H₁₅FN₂OS
• MW: 314.377206087112
• CID: 5976780
• PubChem ID: 3528449

1-benzoyl-2-{(2-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-benzoyl-2-{(2-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
• (2-((2-fluorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(phenyl)methanone
• Methanone, [2-[[(2-fluorophenyl)methyl]thio]-4,5-dihydro-1H-imidazol-1-yl]phenyl-
• 1-benzoyl-2-{[(2-fluorophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
• 851806-69-4
• AKOS024589314
• [2-[(2-fluorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-phenylmethanone
• F0630-1572

• Inchi： 1S/C17H15FN2OS/c18-15-9-5-4-8-14(15)12-22-17-19-10-11-20(17)16(21)13-6-2-1-3-7-13/h1-9H,10-12H2
• InChI Key： SPRFJEZBTMSDJA-UHFFFAOYSA-N
• SMILES： C(N1C(SCC2=CC=CC=C2F)=NCC1)(C1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 314.08891244g/mol
• Monoisotopic Mass: 314.08891244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58Ų
• XLogP3: 3.4

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 449.7±47.0 °C(Predicted)
• pka: 2.58±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on 1-benzoyl-2-{(2-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole

1-Benzoyl-2-{(2-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole: A Comprehensive Overview

The compound 1-benzoyl-2-{(2-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole, identified by the CAS number 851806-69-4, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of imidazoles, which are heterocyclic aromatic compounds widely studied for their diverse biological activities and synthetic versatility. The structure of this molecule incorporates a benzoyl group, a fluorophenylmethylsulfanyl substituent, and a dihydroimidazole ring system, making it a unique candidate for further exploration in medicinal chemistry and material science.

The synthesis of 1-benzoyl-2-{(2-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole involves a series of well-established organic reactions, including nucleophilic substitutions, condensations, and reductions. Recent advancements in catalytic methodologies have enabled more efficient and selective pathways for constructing such complex molecules. For instance, the use of transition metal catalysts has significantly improved the yield and purity of the final product during the imidazole ring formation step.

One of the most promising applications of this compound lies in its potential as a pharmacological agent. The presence of the benzoyl group and the fluorophenylmethylsulfanyl substituent introduces unique electronic and steric properties to the molecule, which can be exploited for designing drugs targeting specific biological pathways. Recent studies have highlighted its ability to modulate enzyme activity and interact with cellular receptors, suggesting its role in anti-inflammatory and anticancer therapies.

In addition to its pharmacological applications, 1-benzoyl-2-{(2-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole has shown potential in materials science as a precursor for advanced polymers and materials with tailored electronic properties. The sulfur-containing substituent contributes to enhanced thermal stability and mechanical strength when incorporated into polymer matrices. Researchers have also explored its use in creating stimuli-responsive materials that can adapt to environmental changes such as temperature or pH levels.

The environmental impact of this compound is another critical area of investigation. As industries increasingly prioritize sustainability, understanding the biodegradation pathways and ecological effects of synthetic compounds like 1-benzoyl-2-{(2-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole becomes essential. Recent studies have focused on assessing its toxicity profiles and identifying microorganisms capable of metabolizing this compound under various environmental conditions.

In conclusion, the compound 1-benzoyl-2-{(2-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole (CAS No: 851806-69-4) represents a fascinating intersection of organic synthesis, pharmacology, and materials science. Its versatile structure offers numerous opportunities for innovation across multiple disciplines. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing both therapeutic development and sustainable material design.